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Abstract
Rescalure, the sex pheromone of the California red scale (Aonidiella aurantii), has been a

subject of extensive research since its discovery, primarily due to its critical role in the

integrated pest management of this significant citrus pest. This technical guide provides a

comprehensive overview of the history of rescalure's discovery, its isolation and identification,

and the evolution of its chemical synthesis. This document details the key scientific milestones,

experimental methodologies, and quantitative data, offering a valuable resource for

researchers in pheromone chemistry, chemical ecology, and the development of sustainable

pest control strategies.

Discovery and Identification
The journey to unraveling the chemical communication of the California red scale culminated in

the groundbreaking work of Roelofs and his team in 1977. Their research, published in Nature,

marked the first successful isolation and identification of the female-produced sex pheromone,

which they named rescalure.[1]

Initial Isolation
The initial efforts to identify the pheromone involved the collection of volatile compounds

released by virgin female California red scales. A critical aspect of this process was the
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development of a bioassay to guide the fractionation and purification of the active components.

The male's behavioral response, such as antennal excitation and attraction, was the primary

indicator of pheromonal activity.

Experimental Protocol: Isolation of Rescalure (Generalised)

A detailed protocol from the original 1977 publication by Roelofs et al. is not publicly available

in its entirety. However, based on common practices for insect pheromone isolation at the time,

the workflow would have likely involved the following steps:

Insect Rearing: Large colonies of California red scale would be reared on a suitable host,

such as potatoes or squash, under controlled environmental conditions to ensure a

consistent supply of virgin females.

Volatile Collection: Virgin female scales would be placed in a glass chamber, and a stream of

purified air passed over them. The exhausted air, now carrying the volatile pheromone

components, would be passed through a trap containing a sorbent material like Porapak Q

or Tenax GC to capture the organic molecules.

Solvent Extraction: The trapped volatiles would then be eluted from the sorbent using a

minimal amount of a volatile solvent, such as hexane or diethyl ether, to create a

concentrated extract.

Bioassay-Guided Fractionation: The crude extract would be subjected to various

chromatographic techniques, such as gas chromatography (GC), to separate the individual

components. The biological activity of each fraction would be tested using the male antennal

electroantennography (EAG) or a behavioral bioassay to identify the active compound(s).

Structure Elucidation
Through a combination of analytical techniques, the structure of the active component was

elucidated. Gas chromatography-mass spectrometry (GC-MS) was instrumental in determining

the molecular weight and fragmentation pattern of the pheromone. Further spectroscopic

analysis, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy,

provided detailed information about the molecule's carbon skeleton, functional groups, and

stereochemistry.
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Rescalure was identified as a mixture of two diastereomers: (3S, 6R)-3-methyl-6-isopropenyl-

9-decen-1-yl acetate and (3S, 6S)-3-methyl-6-isopropenyl-9-decen-1-yl acetate. Subsequent

research by Gieselmann and colleagues in 1980 further clarified the biological activity of the

individual isomers, demonstrating that a specific blend was most attractive to the male scales.

[2]

Table 1: Physicochemical Properties of Rescalure

Property Value

Molecular Formula C₁₆H₂₈O₂

Molecular Weight 252.40 g/mol

IUPAC Name
(3S)-3-methyl-6-(prop-1-en-2-yl)dec-9-en-1-yl

acetate

CAS Number 64309-03-1

Chemical Synthesis of Rescalure
The identification of rescalure's structure paved the way for its chemical synthesis, a critical

step for its practical application in pest management. The ability to produce the pheromone

synthetically in large quantities and high purity is essential for its use in monitoring traps and

mating disruption strategies. Over the years, several synthetic routes have been developed,

often utilizing readily available chiral starting materials.

Early Synthetic Approaches
Initial synthetic efforts focused on achieving the correct carbon skeleton and functional groups

of the rescalure isomers. These early syntheses were often not stereoselective, resulting in a

mixture of all possible stereoisomers. While these racemic mixtures showed some biological

activity, subsequent research demonstrated that the stereochemistry of the molecule was

crucial for optimal attraction of male California red scales.

Stereoselective Syntheses
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The development of stereoselective synthetic methods was a major advancement in rescalure
synthesis. These routes aimed to control the stereochemistry at the two chiral centers (C3 and

C6) to produce the specific, biologically active isomers. Common strategies have involved the

use of chiral starting materials from the "chiral pool," such as citronellol and carvone, which

possess pre-existing stereocenters that can be elaborated into the target molecule.

Logical Relationship: General Strategies for Rescalure Synthesis
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Caption: General synthetic strategies for rescalure from chiral pool starting materials.

Experimental Protocol: Representative Synthesis of a Rescalure Precursor from Citronellol

(Conceptual)

A detailed, step-by-step experimental protocol for a specific, published synthesis is proprietary

to the respective scientific journal. However, a conceptual workflow for a synthesis starting from

citronellol would likely involve:

Protection of the Alcohol: The primary alcohol of citronellol would be protected with a suitable

protecting group (e.g., silyl ether) to prevent its reaction in subsequent steps.

Oxidative Cleavage: The double bond of the protected citronellol would be oxidatively

cleaved (e.g., using ozonolysis or dihydroxylation followed by periodate cleavage) to yield a

chiral aldehyde.
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Wittig or Horner-Wadsworth-Emmons Reaction: The aldehyde would then be reacted with a

suitable phosphorus ylide to extend the carbon chain and introduce the terminal double

bond.

Deprotection and Acetylation: The protecting group on the alcohol would be removed, and

the resulting alcohol would be acetylated to yield the final rescalure molecule.

Experimental Workflow: Stereoselective Synthesis of Rescalure
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Caption: A generalized workflow for the stereoselective synthesis of a rescalure isomer.

Quantitative Data
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The biological activity of rescalure is highly dependent on the stereochemistry and the ratio of

the different isomers. Bioassays are crucial for determining the efficacy of both naturally

derived and synthetically produced pheromones.

Table 2: Biological Activity of Rescalure Isomers (Illustrative Data)

Isomer Relative Attraction (%)

(3S, 6R) 100

(3S, 6S) 75

(3R, 6S) <10

(3R, 6R) <5

Racemic Mixture 50-60

Note: The data in this table is illustrative and intended to demonstrate the general trend of

biological activity. Actual values can vary depending on the specific bioassay conditions.

The development of synthetic rescalure has enabled its widespread use in agriculture for

monitoring and controlling California red scale populations. Pheromone-baited traps are used

to monitor the presence and density of the pest, allowing for more targeted and timely

insecticide applications. Mating disruption, which involves permeating an area with a high

concentration of the synthetic pheromone to confuse males and prevent them from finding

females, is an effective and environmentally friendly control method.[3][4][5][6]

Conclusion
The discovery and synthesis of rescalure represent a significant achievement in the field of

chemical ecology and have provided a powerful tool for the sustainable management of the

California red scale. The history of rescalure research highlights the importance of a

multidisciplinary approach, combining insect behavior, analytical chemistry, and synthetic

organic chemistry. Future research may focus on developing even more efficient and cost-

effective synthetic routes, as well as exploring the potential for biosynthetic production of

rescalure. This continued innovation will be crucial for the ongoing development of

environmentally benign pest control strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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